4-chloro-N-[2-(3,5-dimethylphenoxy)ethyl]benzamide

• IUPAC Name: 4-chloro-N-[2-(3,5-dimethylphenoxy)ethyl]benzamide
• InChI: InChI=1S/C17H18ClNO2/c1-12-9-13(2)11-16(10-12)21-8-7-19-17(20)14-3-5-15(18)6-4-14/h3-6,9-11H,7-8H2,1-2H3,(H,19,20)
• InChI Key: IWWSPADHIUQBBL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OCCNC(=O)C2=CC=C(C=C2)Cl)C
• Molecular Formula: C17H18ClNO2
• Molecular Weight: 303.8 g/mol

Description

4-chloro-N-[2-(3,5-dimethylphenoxy)ethyl]benzamide, also known as A-769662, is a small molecule that has gained attention in the scientific community due to its potential therapeutic applications. This compound is a potent activator of AMP-activated protein kinase (AMPK), a key enzyme involved in cellular energy homeostasis.

Mechanism of Action

4-chloro-N-[2-(3,5-dimethylphenoxy)ethyl]benzamide activates AMPK by binding to the γ-subunit of the enzyme, leading to allosteric activation. This activation results in the phosphorylation of several downstream targets, including acetyl-CoA carboxylase (ACC) and endothelial nitric oxide synthase (eNOS). Phosphorylation of ACC leads to inhibition of fatty acid synthesis, while phosphorylation of eNOS leads to increased nitric oxide production and vasodilation.
Biochemical and Physiological Effects:
Activation of AMPK by 4-chloro-N-[2-(3,5-dimethylphenoxy)ethyl]benzamide has been shown to have several biochemical and physiological effects. These include inhibition of lipogenesis, stimulation of glucose uptake, and induction of autophagy. In addition, 4-chloro-N-[2-(3,5-dimethylphenoxy)ethyl]benzamide has been shown to improve mitochondrial function and reduce oxidative stress.

Advantages and Limitations for Lab Experiments

One advantage of using 4-chloro-N-[2-(3,5-dimethylphenoxy)ethyl]benzamide in lab experiments is its potency and specificity for AMPK activation. However, one limitation is its relatively low solubility in water, which can make it difficult to use in certain assays.

Future Directions

There are several future directions for research on 4-chloro-N-[2-(3,5-dimethylphenoxy)ethyl]benzamide. One area of interest is the development of more potent and selective AMPK activators. Another area of interest is the investigation of the potential therapeutic applications of 4-chloro-N-[2-(3,5-dimethylphenoxy)ethyl]benzamide in various diseases, including cancer, diabetes, and neurodegenerative diseases. Finally, the mechanisms underlying the effects of 4-chloro-N-[2-(3,5-dimethylphenoxy)ethyl]benzamide on mitochondrial function and oxidative stress warrant further investigation.

Scientific Research Applications

4-chloro-N-[2-(3,5-dimethylphenoxy)ethyl]benzamide has been extensively studied in various fields of research, including cancer, diabetes, and neurodegenerative diseases. In cancer research, 4-chloro-N-[2-(3,5-dimethylphenoxy)ethyl]benzamide has been shown to inhibit the growth of cancer cells and induce apoptosis. In diabetes research, 4-chloro-N-[2-(3,5-dimethylphenoxy)ethyl]benzamide has been shown to improve glucose uptake and insulin sensitivity. In neurodegenerative disease research, 4-chloro-N-[2-(3,5-dimethylphenoxy)ethyl]benzamide has been shown to protect against neuronal damage and improve cognitive function.